[(1R,2R,3S,4R,7S,9R,10R,12R,15R)-4,12-diacetyloxy-15-[(2S,3R)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate

• Molecular Formula: C47H51NO14
• Molecular Weight: 853.9 g/mol
• IUPAC Name: [(1R,2R,3S,4R,7S,9R,10R,12R,15R)-4,12-diacetyloxy-15-[(2S,3R)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• InChI: InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32-,33+,35-,36+,37-,38-,40-,45+,46-,47+/m1/s1
• InChI Key: RCINICONZNJXQF-CNCSTAFZSA-N
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@]3([C@@H](C[C@H]4[C@@]([C@@H]3[C@H]([C@](C2(C)C)(C[C@H]1OC(=O)[C@H]([C@@H](C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• synonyms: 7 epi Taxol; 7-epi-Taxol; Anzatax; Bris Taxol; NSC 125973; NSC-125973; NSC125973; Onxol; Paclitaxel; Paclitaxel, (4 alpha)-Isomer; Paxene; Praxel; Taxol; Taxol A; Taxol, Bris

Description

Paclitaxel is a compound extracted from the Pacific yew tree Taxus brevifolia with antineoplastic activity. Paclitaxel binds to tubulin and inhibits the disassembly of microtubules, thereby resulting in the inhibition of cell division. This agent also induces apoptosis by binding to and blocking the function of the apoptosis inhibitor protein Bcl-2 (B-cell Leukemia 2). (NCI04)
Paclitaxel is an antineoplastic agent which acts by inhibitor of cellular mitosis and which currently plays a central role in the therapy of ovarian, breast, and lung cancer. Therapy with paclitaxel has been associated with a low rate of serum enzyme elevations, but has not been clearly linked to cases of clinically apparent acute liver injury.
A cyclodecane isolated from the bark of the Pacific yew tree, TAXUS BREVIFOLIA. It stabilizes MICROTUBULES in their polymerized form leading to cell death.

Scientific Research Applications

Asymmetric Synthesis and Complex Molecule Construction

• The compound is used in asymmetric synthesis, particularly in the synthesis of complex molecules like taxol side chain, a critical component in anti-cancer drugs. Studies have shown the potential of derivatives of this compound in the enantioselective construction of molecules (Er & Coşkun, 2009).

Application in Carbohydrate Chemistry

• It plays a role in carbohydrate chemistry, particularly in synthesizing 8-Oxabicyclo[3.2.1]octane derivatives, useful in constructing complex sugar structures, like C-manno-Pyranosides (Gerber & Vogel, 2001).

Polypropanoate Fragments Synthesis

• This compound is involved in the non-iterative asymmetric synthesis of long-chain and polycyclic polypropanoate fragments, which are critical in medicinal chemistry and synthetic biology (Marchionni & Vogel, 2001).

Formation of Carbocyclic Nucleosides

• Researchers have investigated its use in the synthesis of novel, conformationally locked carbocyclic nucleosides. These nucleosides are significant due to their potential applications in antiviral and anticancer therapies (Hřebabecký et al., 2006).

Cyclohexane Oxide Derivatives

• The compound is instrumental in the formation of cyclohexane oxide derivatives from various natural sources, important in the field of natural product chemistry and pharmacology (Pancharoen et al., 1989).

Novel Sesquiterpene Synthesis

• It is used in the synthesis of novel sesquiterpene skeletons through multiple Wagner-Meerwein rearrangements, demonstrating its role in the creation of new compounds with potential biological activities (Armenta-Salinas et al., 2019).